Cas no 4889-98-9 (3,7-Diaza-bicyclo3.3.1nonane-2,4,6,8-tetraone)

• Product Name: 3,7-Diaza-bicyclo3.3.1nonane-2,4,6,8-tetraone
• CAS No: 4889-98-9
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• MDL: MFCD20728358
• CID: 1518679
• PubChem ID: 11708173
• Update Time: 2025-04-21

3,7-Diaza-bicyclo3.3.1nonane-2,4,6,8-tetraone Chemical and Physical Properties

Names and Identifiers

• 3,7-diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone
• hexahydro-pyrrolo[3,4-c]pyrrole
• 3,7-Diazabicyclo[3.3.0]Octane
• SureCN1540946
• 3.7-Diazabicyclo[3.3.0]octane
• 2,4,6,8-tetraoxo-3,7-diazabicyclo[3.3.1]nonane
• octahydropyrrolo[3,4-C]pyrrole
• 3,7-diaza-bicyclo[3.3.1]nonane-2,4,6,8-tetraone
• 3,7-Diaza-bicyclo[3.3.1]nonan-2,4,6,8-tetraon
• SureCN231562
• Pyrrolo[3,4-c]pyrrole,octahydro-
• ANW-53920
• CTK5A8252
• pyrrolidine[3,4-c]pyrrolidine
• pyrrolidine[3,4-c]pyrro
• AKOS015996815
• SCHEMBL9826257
• 3,7-Methanooctahydro-1,5-diazocine-2,4,6,8-tetraone
• 4889-98-9
• MFCD20728358
• 3,7-Diaza-bicyclo3.3.1nonane-2,4,6,8-tetraone

• MDL： MFCD20728358
• Inchi： 1S/C7H6N2O4/c10-4-2-1-3(6(12)8-4)7(13)9-5(2)11/h2-3H,1H2,(H,8,10,12)(H,9,11,13)
• InChI Key： GYVWSEJMJPHQKM-UHFFFAOYSA-N
• SMILES： O=C1C2C(NC(C(C(N1)=O)C2)=O)=O

Computed Properties

• Exact Mass: 182.03278
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 92.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones